Cas no 321385-78-8 (1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 321385-78-8
• MF: C₁₈H₁₃Cl₂N₅S
• MW: 402.300319433212
• CID: 5270710
• Update Time: 2026-03-09

1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE
• 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-YLAMINE
• 1-{6-[(2,4-dichlorophenyl)methyl]pyridazin-3-yl}-4-(thiophen-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C18H13Cl2N5S/c19-12-4-3-11(15(20)9-12)8-13-5-6-17(24-23-13)25-18(21)14(10-22-25)16-2-1-7-26-16/h1-7,9-10H,8,21H2
• InChI Key： ABYLANXKCTVCEE-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(CC3=CC=C(Cl)C=C3Cl)C=C2)C(N)=C(C2SC=CC=2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE

1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE: A Comprehensive Overview

The compound 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE (CAS No. 321385-78-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridazine ring, a pyrazole ring, and a thiophene moiety. The presence of these functional groups makes it a versatile compound with unique electronic and steric properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for the development of novel therapeutic agents. The pyridazine and pyrazole rings are known for their ability to interact with biological targets, such as enzymes and receptors, making this compound a promising candidate for drug discovery. Additionally, the thiophene moiety contributes to the molecule's stability and bioavailability, further enhancing its suitability for pharmaceutical applications.

The synthesis of 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyridazine ring through cyclization reactions, followed by the incorporation of the thiophene group and the 2,4-dichlorobenzyl substituent. These steps require precise control over reaction conditions to ensure high yield and purity of the final product.

One of the most recent breakthroughs in the study of this compound is its application in targeted drug delivery systems. Scientists have demonstrated that the molecule can be used as a carrier for delivering therapeutic agents to specific sites in the body. This innovative approach leverages the unique properties of the compound to enhance drug efficacy while minimizing side effects. Furthermore, ongoing research is focused on optimizing the molecule's pharmacokinetic profile to improve its suitability for clinical use.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of aromatic rings and heteroatoms in its structure makes it an attractive candidate for use in organic electronics. Researchers have explored its ability to act as a semiconductor material in organic field-effect transistors (OFETs). Initial results indicate that the compound exhibits excellent charge transport properties, making it a promising material for next-generation electronic devices.

The CAS No 321385-78-8 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Its inclusion in international chemical registries ensures that researchers and manufacturers can easily access information about its properties, synthesis, and applications. This level of standardization is crucial for maintaining consistency and safety across global chemical industries.

Another area of active research is the investigation of this compound's environmental impact. Scientists are exploring methods to synthesize it using environmentally friendly techniques, such as green chemistry principles. These efforts aim to reduce waste generation and minimize the use of hazardous reagents during production. By adopting sustainable practices, manufacturers can contribute to global efforts to promote eco-friendly chemical manufacturing.

In conclusion, 1-[6-(2,4-DICHLOROBENZYL)-3-PYRIDAZINYL]-4-(2-THIENYL)-1H-PYRAZOL-5-AMINE (CAS No 321385-78-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.